![molecular formula C21H17N3O3 B4985466 N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide](/img/structure/B4985466.png)
N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide, also known as NEC-1, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. NEC-1 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide inhibits necroptosis by targeting the receptor-interacting protein kinase 1 (RIPK1) and preventing its interaction with other proteins in the necroptotic pathway. By inhibiting necroptosis, this compound promotes cell survival and reduces tissue damage in various pathological conditions.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various cell types. This compound has also been shown to improve mitochondrial function and reduce mitochondrial damage in cells subjected to ischemic injury.
Advantages and Limitations for Lab Experiments
N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified to improve its potency and selectivity. This compound is also relatively stable and can be stored for long periods without degradation. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
The potential therapeutic applications of N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide are vast, and several future directions can be explored. One potential direction is the development of more potent and selective this compound analogs that can be used in the treatment of specific diseases. Another direction is the investigation of the role of necroptosis in various pathological conditions, including neurodegeneration and viral infections. Additionally, the development of novel drug delivery systems for this compound could improve its efficacy and reduce its toxicity in vivo.
Conclusion
In conclusion, this compound is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the potential of this compound and its analogs in the treatment of various pathological conditions.
Synthesis Methods
N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide can be synthesized using a simple two-step process. The first step involves the reaction of 3-nitrobenzoyl chloride with 9-ethylcarbazole in the presence of a base to form the intermediate product, N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzoic acid. The second step involves the conversion of the intermediate product to this compound using thionyl chloride and a base.
Scientific Research Applications
N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide has been extensively studied in the field of cell death research. It has been shown to inhibit necroptosis, a form of programmed cell death that is involved in various pathological conditions, including ischemic injury, neurodegeneration, and inflammation. This compound has also been shown to have potential therapeutic applications in the treatment of cancer, autoimmune diseases, and viral infections.
properties
IUPAC Name |
N-(9-ethylcarbazol-3-yl)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3/c1-2-23-19-9-4-3-8-17(19)18-13-15(10-11-20(18)23)22-21(25)14-6-5-7-16(12-14)24(26)27/h3-13H,2H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYEWIVNBRDGDKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C41 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.